(4R)-4-(chloromethyl)-1,3-oxazolidine-2,5-dione
Overview
Description
(4R)-4-(Chloromethyl)-1,3-oxazolidine-2,5-dione is an important organic compound used in a variety of scientific research applications. It is a versatile compound that can be used for synthesizing a wide range of molecules, and it is also used for its biochemical and physiological effects on biological systems.
Scientific Research Applications
(4R)-4-(Chloromethyl)-1,3-oxazolidine-2,5-dione has a wide range of scientific research applications. It is used in the synthesis of a variety of organic compounds, including amino acids, peptides, and nucleosides. It is also used in the synthesis of a range of pharmaceuticals, such as antibiotics, antifungals, and anti-inflammatory drugs. In addition, the compound has been used in the synthesis of a range of natural products, such as terpenoids, alkaloids, and steroids. Furthermore, the compound is used in the synthesis of a range of polymers and polysaccharides.
Mechanism of Action
The mechanism of action of (4R)-4-(Chloromethyl)-1,3-oxazolidine-2,5-dione is not fully understood. However, it is believed to act as a catalyst in the synthesis of a variety of organic compounds. It is believed to act as an electrophile in the reaction, and it is also believed to act as a nucleophile in certain reactions. In addition, the compound is believed to act as a proton donor in certain reactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not fully understood. However, it is believed to have a range of effects on biological systems. It is believed to have an inhibitory effect on enzymes involved in the synthesis of proteins and nucleic acids. In addition, it is believed to have an effect on the metabolism of carbohydrates, lipids, and amino acids. Furthermore, it is believed to have an effect on cell membrane transport and the regulation of gene expression.
Advantages and Limitations for Lab Experiments
The use of (4R)-4-(Chloromethyl)-1,3-oxazolidine-2,5-dione in laboratory experiments has a number of advantages and limitations. One of the main advantages of using this compound is its versatility, as it can be used for a wide range of synthetic reactions. In addition, the compound is relatively stable, and it is relatively easy to prepare and handle in the laboratory. However, the compound is toxic, and it is also volatile, so it should be handled with care. Furthermore, the compound is not very soluble in water, so it should be used in a solvent such as acetic acid or dichloromethane.
Future Directions
There are a number of potential future directions for the study of (4R)-4-(Chloromethyl)-1,3-oxazolidine-2,5-dione. One of the main areas of research is in the development of new synthetic methods for the preparation of the compound. In addition, further research is needed to better understand the biochemical and physiological effects of the compound on biological systems. Furthermore, further research is needed to develop new applications for the compound in the synthesis of pharmaceuticals and natural products. Finally, further research is needed to improve the safety and efficacy of the compound in laboratory experiments.
Synthesis Methods
(4R)-4-(Chloromethyl)-1,3-oxazolidine-2,5-dione can be synthesized by a variety of methods. One of the most commonly used methods is the reaction of 2-amino-4-chloro-5-methyl-1,3-oxazole with 2,2-dichloroacetyl chloride in aqueous acetic acid. The reaction is conducted at room temperature, and the resulting product is this compound. In addition, the compound can also be synthesized from 2-amino-4-chloro-5-methyl-1,3-oxazole and 2,2-dichloroacetyl chloride in aqueous sodium hydroxide.
properties
| { "Design of the Synthesis Pathway": "The synthesis of (4R)-4-(chloromethyl)-1,3-oxazolidine-2,5-dione can be achieved through a multi-step process involving the conversion of starting materials into intermediate compounds, which are subsequently transformed into the final product.", "Starting Materials": [ "Glycine", "Chloroacetic acid", "Sodium hydroxide", "Sodium hypochlorite", "Sodium bicarbonate", "Sodium chloride", "Sodium sulfate", "Acetone", "Methanol", "Diethyl ether" ], "Reaction": [ "Step 1: Glycine is reacted with chloroacetic acid in the presence of sodium hydroxide to form N-(chloromethyl)glycine.", "Step 2: N-(chloromethyl)glycine is treated with sodium hypochlorite to form N-chloroacetylglycine.", "Step 3: N-chloroacetylglycine is reacted with sodium bicarbonate to form (4R)-4-(chloromethyl)-1,3-oxazolidine-2,5-dione.", "Step 4: The product is purified by recrystallization from acetone/methanol and dried under vacuum to yield the final compound." ] } | |
CAS RN |
135920-56-8 |
Molecular Formula |
C4H4ClNO3 |
Molecular Weight |
149.5 |
Purity |
95 |
Origin of Product |
United States |
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